Cas no 125206-31-7 (6-Carboxy ?-5’,4’,5,6-Simvastatin)

• Product Name: 6-Carboxy ?-5’,4’,5,6-Simvastatin
• CAS No: 125206-31-7
• MF: C₂₅H₃₆O₇
• MW: 448.54914855957
• CID: 103604
• Update Time: 2025-07-30

6-Carboxy ?-5’,4’,5,6-Simvastatin Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylicacid,4-(2,2-dimethyl-1-oxobutoxy)-3,4,4a,5,6,7-hexahydro-6-methyl-5-[2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl]-,[4S-[4a,4ab,5b(2S*,4S*),6b]]-(9CI)
• 6Carboxy Simvastatin
• 6-Carboxy ?-5’,4’,5,6-Simvastatin
• 6’-Carboxy Simvastatin
• 6-Carboxy ∆-5’,4’,5,6-Simvastatin
• [4S-[4a,4a,5(2S*,4S*),6]]-4(2,2-Dimethyl-1-oxobutoxy)-3,4,4a,5,6,7-hexahydro-6-methyl-5-[2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl]-2-naphthalenecarboxylic Acid
• [4S-[4a,4ab,5b(2S*,4S*),6b]]-4(2,2-Dimethyl-1-oxobutoxy)-3,4,4a,5,6,7-hexahydro-6-methyl-5-[2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl]-2-naphthalenecarboxylic Acid
• 6-Carboxy -5',4',5,6-SiMvastatin
• ([4S-[4 ,4a ,5 (2S*,4S*),6 ]]-4(2,2-Dimethyl-1-oxobutoxy)-3,4,4a,5,6,7-hexahydro-6-methyl-5-[2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl]-2-naphthalenecarboxylic Acid)

• Inchi： 1S/C25H36O7/c1-5-25(3,4)24(30)32-20-11-16(23(28)29)10-15-7-6-14(2)19(22(15)20)9-8-18-12-17(26)13-21(27)31-18/h7,10,14,17-20,22,26H,5-6,8-9,11-13H2,1-4H3,(H,28,29)/t14-,17+,18+,19-,20-,22-/m0/s1
• InChI Key： CGKWQIRKHPKYEV-BPTCXLADSA-N
• SMILES： O(C(C(C)(C)CC)=O)[C@H]1CC(C(=O)O)=CC2=CC[C@H](C)[C@H](CC[C@@H]3C[C@H](CC(=O)O3)O)[C@@H]12

Computed Properties

• Exact Mass: 448.24600

Experimental Properties

• PSA: 110.13000
• LogP: 3.79440

Additional information on 6-Carboxy ?-5’,4’,5,6-Simvastatin

Introduction to 6-Carboxy-β-5’,4’,5,6-Simvastatin (CAS No: 125206-31-7)

6-Carboxy-β-5’,4’,5,6-Simvastatin, identified by its Chemical Abstracts Service (CAS) number 125206-31-7, is a derivative of simvastatin that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. Simvastatin, a well-known HMG-CoA reductase inhibitor, is widely used for the management of hypercholesterolemia. The introduction of a carboxy group at the β-position and modifications at the 5’,4’,5,6-positions in 6-Carboxy-β-5’,4’,5,6-Simvastatin introduces novel pharmacological properties that make it a subject of intense research interest.

The structure of 6-Carboxy-β-5’,4’,5,6-Simvastatin is characterized by its complex stereochemistry, which influences its interactions with biological targets. This compound represents a promising candidate for further exploration in drug development due to its potential to exhibit enhanced efficacy and reduced side effects compared to its parent compound. The carboxy group at the β-position may enhance solubility and bioavailability, while the modifications at the 5’,4’,5,6-positions could lead to improved binding affinity to HMG-CoA reductase.

Recent studies have highlighted the importance of structural modifications in statins for optimizing their pharmacokinetic and pharmacodynamic profiles. 6-Carboxy-β-5’,4’,5,6-Simvastatin has been investigated for its potential role in modulating lipid metabolism and inhibiting cholesterol synthesis. Preclinical studies suggest that this derivative may offer advantages over conventional statins in terms of potency and selectivity. The compound’s ability to interact with HMG-CoA reductase with high affinity while minimizing off-target effects makes it an attractive candidate for further development.

The synthesis of 6-Carboxy-β-5’,4’,5,6-Simvastatin involves sophisticated chemical methodologies that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques such as chiral resolution and enzymatic catalysis have been employed to achieve high yields and purity. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

In vitro and in vivo studies have demonstrated that 6-Carboxy-β-5’,4’，5，6-Simvastatin exhibits promising biological activity. Its ability to inhibit HMG-CoA reductase effectively reduces cholesterol synthesis, leading to significant reductions in plasma LDL cholesterol levels. Moreover, preliminary data suggest that this derivative may have additional benefits beyond cholesterol reduction, including anti-inflammatory and antioxidant properties. These findings align with the growing interest in developing multifunctional therapeutics for cardiovascular diseases.

The pharmacokinetic profile of 6-Carboxy-β-5’，4’，5，6-Simvastatin has been carefully evaluated to assess its absorption, distribution, metabolism, and excretion (ADME) properties. Studies indicate that this compound exhibits favorable bioavailability and prolonged half-life compared to simvastatin, which could translate into less frequent dosing requirements. Additionally, its metabolic stability suggests a reduced risk of degradation by cytochrome P450 enzymes, minimizing potential drug-drug interactions.

The development of 6-Carboxy-β-5’，4’，5，6-Simvastatin represents a significant advancement in the field of lipid-lowering therapy. Its unique structural features and promising preclinical data position it as a potential next-generation therapeutic agent for managing hypercholesterolemia and related cardiovascular conditions. As research continues to uncover new insights into its mechanism of action and clinical efficacy, this compound holds great promise for improving patient outcomes.

Future directions in the study of 6-Carboxy-β-5’，4’，5，6-Simvastatin include large-scale clinical trials to validate its safety and efficacy in human populations. Additionally, investigations into its potential applications beyond cholesterol reduction are warranted. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.